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Abstract

TH10785 is a potent activator of 8-oxoguanine DNA glycosylase 1 (OGG1), a key enzyme in
the base excision repair (BER) pathway responsible for repairing oxidative DNA damage. This
document provides detailed application notes and experimental protocols for the utilization of
TH10785 in cell culture settings. It includes information on its mechanism of action,
recommended working concentrations, and step-by-step procedures for cell viability, apoptosis,
and Western blotting assays.

Introduction

Oxidative stress can lead to various forms of DNA damage, with 8-oxoguanine (8-oxoG) being
one of the most common lesions. The accumulation of 8-oxoG can result in mutations and
cellular dysfunction, contributing to aging and various diseases. TH10785 activates OGG1,
enhancing the repair of oxidative DNA damage. Notably, TH10785 induces a novel [3,6-lyase
activity in OGG1, altering the canonical BER pathway. This makes the subsequent repair step
independent of APE1 and reliant on polynucleotide kinase phosphatase (PNKP1). These
characteristics make TH10785 a valuable tool for studying oxidative DNA damage repair and a
potential therapeutic agent.
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The following table summarizes quantitative data for TH10785 from various cell culture
experiments.
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Parameter Cell Line

Concentrati
on Range

Incubation
Time

Observed
Effect

Reference

0GG1

Activation

u20S

6.25 UM

30 min

Induces de
novo 3,6-
elimination in

vitro.

DNA Repair U20S

10 pM

0-2 min

Increases
OGG1-
mediated
repair of AP

sites.

PNKP1

Dependence

u20s

0-20 uM

72 h

Shifts cells
toward
PNKP1

dependence.

0GG1

Recruitment

u20s
OGG1-GFP

1uM

0-2 min

Increased
recruitment of
OGG1 to
laser-
damaged

sites.

Oxidative
u20s
Damage

10 uM

1h

Decreased
oxidative
damage in
guanine-rich

regions.

Lens
Epithelial
Cells (LECs)

Paraptosis
Inhibition

10 uM

8h

Suppresses
H202-induced

paraptosis.

T-cell function Human T-

cells

Not Specified

Not Specified

Reduces

activation-
induced 8-
ohdG and
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pH2AX

accumulation.

Signaling Pathway

The activation of OGG1 by TH10785 initiates a modified base excision repair pathway.
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Caption: TH10785-mediated OGGL1 signaling pathway.
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Experimental Workflow

A general workflow for studying the effects of TH10785 in cell culture is depicted below.
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Dgwnstream Assays

Cell Viability Assay

(e.g., MTT) (e.g., Annexin V/PI)

(e.g., for OGG1, PNKP1)

(e.g., for 8-0x0G)

Apoptosis Assay [ Western Blot j Immunofluorescence

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols for TH10785 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b11187303#experimental-protocol-for-using-th10785-
in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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